Cas no 2172248-45-0 (3-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid)

• Product Name: 3-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid
• CAS No: 2172248-45-0
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6141467
• PubChem ID: 165957708
• Update Time: 2025-10-29

3-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid
• EN300-1539502
• 2172248-45-0
• 3-ethyl-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]pyrrolidine-3-carboxylic acid

• Inchi： 1S/C26H30N2O5/c1-2-26(24(30)31)13-15-28(17-26)23(29)12-7-14-27-25(32)33-16-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h3-6,8-11,22H,2,7,12-17H2,1H3,(H,27,32)(H,30,31)
• InChI Key： GBCCOOGKJZYLPV-UHFFFAOYSA-N
• SMILES： OC(C1(CC)CN(C(CCCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid

Compound CAS No. 2172248-45-0: 3-Ethyl-1-(4-{(9H-fluoren-9-yl)methoxycarbonylamino}butanoyl)pyrrolidine-3-carboxylic Acid

The compound with CAS No. 2172248-45-0, named 3-Ethyl-1-(4-{(9H-fluoren-9-yl)methoxycarbonylamino}butanoyl)pyrrolidine-3-carboxylic Acid, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a pyrrolidine ring substituted with an ethyl group and a carboxylic acid moiety, as well as a fluorenylmethoxycarbonyl (Fmoc) group attached to a butanoyl chain. The presence of the Fmoc group suggests that this compound may be utilized in peptide synthesis or as a protective group in organic chemistry.

Recent studies have highlighted the importance of such compounds in the development of bioactive molecules. For instance, the Fmoc group is widely used as a protecting group for amino acids during solid-phase peptide synthesis (SPPS). The integration of this group into the structure of 3-Ethyl-pyrrolidine derivatives could enhance the stability and specificity of peptide constructs, making them valuable in drug discovery and biotechnology.

Furthermore, the pyrrolidine ring in this compound contributes to its structural flexibility and potential bioavailability. Pyrrolidine derivatives are known for their ability to form hydrogen bonds and interact with biological targets, making them attractive candidates for medicinal chemistry. The butanoyl chain attached to the pyrrolidine ring adds to the molecule's complexity and may influence its pharmacokinetic properties, such as absorption and distribution.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of such complex molecules. Researchers have developed novel strategies to incorporate the Fmoc group into diverse molecular frameworks, ensuring high yields and purity. These methods often involve multi-step reactions, including nucleophilic substitutions and coupling reactions, which are critical for constructing the desired molecular architecture.

In terms of applications, 3-Ethyl-pyrrolidine derivatives like this compound are being explored for their potential in treating various diseases. For example, their ability to modulate enzyme activity or inhibit pathological processes makes them promising candidates for therapeutic interventions. Additionally, their structural versatility allows for further modifications to optimize their efficacy and reduce off-target effects.

The integration of computational chemistry tools has also played a pivotal role in understanding the properties of this compound. Molecular modeling studies have provided insights into its conformational flexibility, binding affinity, and interaction with biological systems. These findings are essential for guiding experimental efforts and accelerating drug development pipelines.

In conclusion, the compound 3-Ethyl-(4-{(9H-fluoren-9-yl)methoxycarbonylamino}butanoyl)pyrrolidine-3-carboxylic Acid represents a sophisticated molecule with diverse applications in organic synthesis and drug discovery. Its unique structure and functional groups make it a valuable tool for researchers aiming to develop innovative therapeutic agents. As research continues to uncover its full potential, this compound is poised to contribute significantly to advancements in chemical biology and medicine.